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Compound of Interest

Compound Name: 1,2-Dimethylpropylamine

CAS No.: 598-74-3

Cat. No.: B1361077

Get Quote

Executive Summary
1,2-Dimethylpropylamine (Siamylamine) is a hindered, chiral aliphatic amine that plays a

pivotal role in the optical resolution of acidic pharmaceutical intermediates.[2] Its steric bulk,

combined with a specific chiral center at the C2 position, makes it an exceptional resolving

agent for carboxylic acids where common agents (e.g., phenylethylamine) fail to yield high

enantiomeric excess (ee).

The primary industrial application of 1,2-Dimethylpropylamine is in the synthesis of ACE

inhibitors, specifically as a resolving agent for the Indoline-2-carboxylic acid core of Perindopril.

[1][2] Furthermore, it serves as a structural motif in the synthesis of novel sulfonamide

antibiotics and peptide mimetics.[2]

Core Application: Chiral Resolution of Indoline-2-
Carboxylic Acid
The synthesis of Perindopril and similar ACE inhibitors requires the optically pure (S)-Indoline-

2-carboxylic acid.[1][2] The racemic intermediate is efficiently resolved using (S)-1,2-
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Dimethylpropylamine.[1]

Mechanism of Action
The resolution relies on the formation of diastereomeric salts.[2] The (S)-amine reacts with the

(±)-acid to form two diastereomers:

(S)-Amine · (S)-Acid (Less Soluble - Target)[1]

(S)-Amine · (R)-Acid (More Soluble - Filtrate)[1]

The steric hindrance of the isopropyl group adjacent to the amine functionality in 1,2-
dimethylpropylamine creates a rigid "chiral pocket," enhancing the lattice energy differences

between the diastereomeric pairs, leading to sharper separation compared to linear amines.

Resolution Workflow Diagram
The following diagram illustrates the resolution pathway within the broader context of

Perindopril synthesis.
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Caption: Workflow for the optical resolution of Indoline-2-carboxylic acid using (S)-1,2-
Dimethylpropylamine, enabling the synthesis of Perindopril.

Experimental Protocols
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Protocol A: Synthesis of 1,2-Dimethylpropylamine
(Reductive Amination)
Before use as a resolving agent, the amine itself is often synthesized via reductive amination of

methyl isopropyl ketone (MIPK).

Reagents:

Methyl Isopropyl Ketone (3-methyl-2-butanone)[1]

Ammonia (gas or methanolic solution)

Hydrogen gas (H₂)

Catalyst: Raney Nickel or Ru/C[2]

Step-by-Step Methodology:

Charge: Load an autoclave with Methyl Isopropyl Ketone (1.0 eq) and methanol (5 vol).

Amination: Introduce Ammonia (3.0 - 5.0 eq) while maintaining temperature at 0-5°C to

prevent off-gassing.

Catalyst Addition: Add Raney Nickel (5 wt% loading) under inert nitrogen atmosphere.

Hydrogenation: Pressurize with H₂ to 30-50 bar. Heat to 80-100°C.[1]

Reaction: Stir at 800 rpm for 6-12 hours. Monitor consumption of ketone via GC.

Work-up: Cool to room temperature. Vent H₂. Filter catalyst (Caution: Pyrophoric).

Purification: Fractionally distill the filtrate.

Boiling Point: Collect fraction at 84-87°C.

Yield: Typically 85-90%.[1][2]
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Protocol B: Chiral Resolution of Indoline-2-Carboxylic
Acid
Objective: Isolation of (S)-Indoline-2-carboxylic acid.

Reagents:

(±)-Indoline-2-carboxylic acid (Racemic)[1]

(S)-1,2-Dimethylpropylamine (Resolving Agent)[1][3][4]

Solvent: Ethanol (95%) or Isopropanol/Water mixture

Step-by-Step Methodology:

Dissolution: Suspend 100 g of (±)-Indoline-2-carboxylic acid in 500 mL of Ethanol (95%) at

60°C.

Addition: Add 0.55 molar equivalents of (S)-1,2-Dimethylpropylamine dropwise over 30

minutes.

Note: Using 0.5-0.6 eq (half-equivalent method) maximizes the yield of the less soluble

diastereomer.[1]

Crystallization: Stir the solution at 60°C for 1 hour, then cool slowly (10°C/hour) to 0-5°C.

Filtration: Filter the white crystalline precipitate. This is the (S)-Amine · (S)-Acid salt.[1][3]

Filtrate: Contains the (R)-enriched fraction (discard or racemize for recycling).[1]

Recrystallization (Optional): If chiral purity is <98% ee, recrystallize the salt from hot ethanol.

Liberation: Suspend the salt in water (300 mL) and add HCl (1M) until pH 2.0 is reached.

Extraction: Extract the free acid into Ethyl Acetate (3 x 200 mL).

Drying: Dry organic layer over MgSO₄ and concentrate in vacuo.
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Target: (S)-Indoline-2-carboxylic acid.[1]

Purity: >99% ee (determined by Chiral HPLC).[4]

Physicochemical Data & Specifications
Property Value Notes

IUPAC Name 3-methylbutan-2-amine Also: sec-Isoamylamine

CAS Number 598-74-3 Racemic

CAS (S-isomer) 22526-46-1 Resolving Agent

Boiling Point 84 - 87 °C Volatile liquid

Density 0.75 g/mL Less dense than water

Flash Point < 21 °C Highly Flammable

Solubility Miscible in water, EtOH Versatile solvent compatibility

pKa ~10.6 Strong base

Strategic Advantages in Synthesis
High Resolving Efficiency: The bulky isopropyl group adjacent to the amine provides superior

chiral discrimination compared to linear amines like 2-aminobutane.[2]

Recyclability: The amine can be recovered quantitatively after the acidification step by

basifying the aqueous phase and distilling, reducing process costs.[2]

Volatility: Its relatively low boiling point (84-87°C) allows for easy removal from reaction

mixtures if used in excess, unlike heavier resolving agents (e.g., alkaloids).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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